N-{4-[(dipropylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide

• Molecular Formula: C17H26N2O4S
• Molecular Weight: 354.5 g/mol
• IUPAC Name: N-[4-(dipropylsulfamoyl)phenyl]oxolane-2-carboxamide
• InChI: InChI=1S/C17H26N2O4S/c1-3-11-19(12-4-2)24(21,22)15-9-7-14(8-10-15)18-17(20)16-6-5-13-23-16/h7-10,16H,3-6,11-13H2,1-2H3,(H,18,20)
• InChI Key: MDBMFNUGYLXQPW-UHFFFAOYSA-N
• SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)NC(=O)C2CCCO2

Description

N-{4-[(dipropylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide, also known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. The adenosine receptor is a G protein-coupled receptor that is widely distributed throughout the body and plays an important role in various physiological processes. The use of DPCPX has been instrumental in understanding the role of the adenosine A1 receptor in different biological systems.

Mechanism of Action

N-{4-[(dipropylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide acts as a competitive antagonist of the adenosine A1 receptor. It binds to the receptor and prevents the binding of adenosine, which is the endogenous ligand of the receptor. This results in the inhibition of downstream signaling pathways that are activated by the receptor.
Biochemical and physiological effects
The adenosine A1 receptor is involved in various physiological processes, and its activation has been shown to have both beneficial and detrimental effects depending on the context. N-{4-[(dipropylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide has been used to investigate the effects of adenosine A1 receptor antagonism in different systems. It has been shown to have neuroprotective effects in ischemic stroke, where it reduces the extent of neuronal damage. N-{4-[(dipropylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide has also been shown to have anti-inflammatory effects in the lungs, where it reduces the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The use of N-{4-[(dipropylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide has several advantages in scientific research. It is a highly selective antagonist of the adenosine A1 receptor, which allows for specific investigation of the role of the receptor. N-{4-[(dipropylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide is also potent, which allows for the use of lower concentrations in experiments. However, one limitation of N-{4-[(dipropylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide is that it has a relatively short half-life, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of N-{4-[(dipropylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide in scientific research. One area of interest is the role of the adenosine A1 receptor in pain modulation. N-{4-[(dipropylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide has been shown to have analgesic effects in animal models of neuropathic pain, and further investigation of this effect could lead to the development of novel analgesic drugs. Another area of interest is the role of the adenosine A1 receptor in metabolic disorders such as obesity and diabetes. N-{4-[(dipropylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide has been shown to have beneficial effects on glucose metabolism, and further investigation of this effect could lead to the development of new treatments for metabolic disorders.

Synthesis Methods

N-{4-[(dipropylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide can be synthesized using a multistep process starting from commercially available starting materials. The synthesis involves the reaction of 4-bromobenzene-1-sulfonyl chloride with dipropylamine to form the corresponding sulfonamide. The sulfonamide is then reacted with tetrahydro-2-furan carboxylic acid to form N-{4-[(dipropylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide.

Scientific Research Applications

N-{4-[(dipropylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide has been extensively used in scientific research to study the role of the adenosine A1 receptor in different physiological processes. It has been used to investigate the effects of adenosine A1 receptor activation on neurotransmitter release, synaptic plasticity, and neuronal excitability. N-{4-[(dipropylamino)sulfonyl]phenyl}tetrahydro-2-furancarboxamide has also been used to study the role of the adenosine A1 receptor in cardiovascular function, renal function, and respiratory function.